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Compound of Interest

Compound Name: Oxyphenisatin

Cat. No.: B1678120 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Oxyphenisatin. Adherence to these guidelines is essential to ensure personal

safety and mitigate environmental contamination.

Chemical and Toxicological Data
Oxyphenisatin is a chemical compound with known biological activity and associated hazards.

The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₂₀H₁₅NO₃ [1][2][3]

Molecular Weight 317.34 g/mol [1][2]

Appearance White to off-white solid [1]

GHS Classification
Acute Toxicity, Oral (Category

3)
[2]

Hazard Statement H301: Toxic if swallowed [2]

IC₅₀ (MCF7 breast cancer

cells)
0.8 µM [1]

IC₅₀ (T47D breast cancer cells) 0.6 µM [1]

IC₅₀ (HS578T breast cancer

cells)
2.1 µM [1]

IC₅₀ (MDA-MB-468 breast

cancer cells)
1.8 µM [1]

Tolerated Dose (Mice, IP) 300 mg/kg (once daily) [1]

Tolerated Dose (Mice, IP) 200 mg/kg (twice daily) [1]

Operational Plan: Handling Oxyphenisatin
All handling of Oxyphenisatin must be conducted in a designated area, such as a chemical

fume hood, to minimize inhalation exposure.

1. Personal Protective Equipment (PPE):

Due to its toxicity, a comprehensive PPE ensemble is required.

Gloves: Wear two pairs of nitrile gloves. The outer glove should be removed and disposed of

immediately after handling the compound. The inner glove should be removed upon

completion of the task.[4]
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Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against

splashes and airborne particles.[5][6]

Lab Coat: A disposable, low-permeability fabric lab coat with a solid front, long sleeves, and

tight-fitting cuffs is required.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.[7]

Footwear: Closed-toe, chemical-resistant shoes must be worn.[5]

2. Weighing and Reconstitution:

Perform all weighing and reconstitution of solid Oxyphenisatin within a chemical fume hood

or a glove box.

Use anti-static weigh paper or a weighing boat to prevent dispersal of the powder.

For reconstitution, slowly add the solvent to the solid to avoid splashing. Use a sealed

container for mixing.

3. Experimental Use:

Clearly label all solutions containing Oxyphenisatin with the compound name,

concentration, date, and hazard symbols.

Conduct all experimental procedures involving Oxyphenisatin within a chemical fume hood.

Avoid skin contact with the compound and its solutions. If contact occurs, immediately wash

the affected area with soap and water and seek medical attention.

Disposal Plan: Oxyphenisatin Waste
All waste contaminated with Oxyphenisatin is considered hazardous and must be disposed of

accordingly.

1. Waste Segregation:
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Solid Waste: Contaminated PPE (gloves, lab coats), weigh paper, and other solid materials

should be collected in a designated, labeled hazardous waste container lined with a heavy-

duty plastic bag.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous liquid waste container. Do not mix with other chemical waste

streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container.

2. Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste - Oxyphenisatin" and

include the date of accumulation.

3. Final Disposal:

Store hazardous waste in a designated, secure area away from general laboratory traffic.

Arrange for disposal through your institution's environmental health and safety (EHS) office.

Do not dispose of Oxyphenisatin waste down the drain or in the regular trash.[8][9][10]
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Workflow for Safe Handling and Disposal of Oxyphenisatin

Preparation
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Disposal Post-Handling

Don Personal Protective Equipment (PPE)
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Perform Experimental Procedures

Segregate Contaminated Waste (Solid, Liquid, Sharps) Decontaminate Work Surfaces

Label Hazardous Waste Containers

Store Waste in Designated Area

Contact EHS for Final Disposal

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Oxyphenisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1678120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

